Cas no 2248293-88-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is a specialized heterocyclic compound combining isoindoline and benzoxazine structural motifs. Its key advantages include a rigid, fused-ring system that enhances stability and potential reactivity in synthetic applications. The presence of both fluoro and carboxylate ester functionalities offers versatility for further derivatization, making it valuable in medicinal chemistry and materials science. The compound's well-defined stereoelectronic properties may also facilitate selective interactions in biological or catalytic systems. Its structural complexity allows for exploration in drug discovery, particularly as a scaffold for kinase inhibitors or antimicrobial agents. The high purity and consistent synthesis of this compound ensure reproducibility in research applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate structure
2248293-88-9 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
CAS No:2248293-88-9
MF:C17H9FN2O6
MW:356.261567831039
CID:5914157
PubChem ID:165729307
Update Time:2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
    • 2248293-88-9
    • EN300-6519930
    • Inchi: 1S/C17H9FN2O6/c18-11-6-13-12(19-14(21)7-25-13)5-10(11)17(24)26-20-15(22)8-3-1-2-4-9(8)16(20)23/h1-6H,7H2,(H,19,21)
    • InChI Key: ZAPWEQYSLMKYDQ-UHFFFAOYSA-N
    • SMILES: FC1=CC2=C(C=C1C(=O)ON1C(C3C=CC=CC=3C1=O)=O)NC(CO2)=O

Computed Properties

  • Exact Mass: 356.04446417g/mol
  • Monoisotopic Mass: 356.04446417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 102Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6519930-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
0.05g
$959.0 2023-05-31
Enamine
EN300-6519930-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
0.1g
$1005.0 2023-05-31
Enamine
EN300-6519930-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
0.25g
$1051.0 2023-05-31
Enamine
EN300-6519930-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
0.5g
$1097.0 2023-05-31
Enamine
EN300-6519930-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
1g
$1142.0 2023-05-31
Enamine
EN300-6519930-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
2.5g
$2240.0 2023-05-31
Enamine
EN300-6519930-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
5g
$3313.0 2023-05-31
Enamine
EN300-6519930-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
2248293-88-9
10g
$4914.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS No. 2248293-88-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate (CAS No. 2248293-88-9) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and benzoxazine moieties, makes it a subject of interest for researchers exploring novel drug candidates and advanced polymers. The presence of a fluoro substituent further enhances its reactivity and binding affinity, which is critical in medicinal chemistry.

In recent years, the demand for fluorinated heterocyclic compounds has surged due to their applications in targeted drug delivery and bioactive material design. This compound, with its multi-functional groups, aligns perfectly with current trends in precision medicine and sustainable chemistry. Researchers are particularly intrigued by its potential as a protease inhibitor or kinase modulator, given the structural similarities to known pharmacophores. Additionally, its ester linkage offers versatility in prodrug development, a hot topic in pharmaceutical formulation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC purification and NMR characterization are essential to ensure its purity, which is crucial for reproducibility in research. The compound's stability under various pH conditions has also been a focus, as it impacts its suitability for oral bioavailability studies—a key concern in drug discovery forums.

From an industrial perspective, this compound's role in high-performance polymers cannot be overlooked. The benzoxazine core is renowned for its thermal stability and mechanical strength, making it valuable in aerospace coatings and electronic encapsulation. Environmental considerations, such as green synthesis methods for similar compounds, have also driven innovation, with researchers exploring catalyzed reactions to reduce waste.

Frequently asked questions in academic circles include: "How does the fluoro group influence the compound's metabolic stability?" or "Can this molecule serve as a scaffold for multi-target therapeutics?" These queries reflect the broader interest in structure-activity relationships (SAR) and fragment-based drug design. Meanwhile, patent databases reveal growing IP activity around benzoxazine derivatives, underscoring their commercial viability.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate represents a convergence of cutting-edge chemistry and practical applications. Its study not only advances molecular pharmacology but also contributes to smart material innovations, addressing global challenges in healthcare and technology. Future research directions may explore its synergistic effects with other bioactive compounds or its adaptation for nanotechnology platforms.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.